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Compound of Interest

Compound Name: Lead carbonate

Cat. No.: B147948

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of lead(ll) carbonate (PbCOs), including detailed experimental protocols for its
synthesis and analysis. The information is intended for use by researchers, scientists, and
professionals in drug development and related fields who require a thorough understanding of
this inorganic compound.

Core Chemical and Physical Properties

Lead(ll) carbonate, with the chemical formula PbCOs, is an inorganic compound that occurs
naturally as the mineral cerussite.[1] It is a white, crystalline solid that is notable for its high
density and insolubility in water.[2][3]

Physical Properties

Lead(ll) carbonate is a colorless and odorless crystalline solid.[4] It is practically insoluble in
water, with a solubility of 0.00011 g per 100 mL at 20°C.[1] Key physical properties are
summarized in Table 1.

Chemical Properties

Lead(ll) carbonate is a stable compound but decomposes upon heating to lead(ll) oxide and
carbon dioxide at approximately 315°C.[1][5] It is insoluble in water and alcohol but will dissolve
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in acids and alkalis.[6] Like other carbonates, it reacts with acids to produce a lead salt, water,
and carbon dioxide.

Data Presentation

The quantitative data for lead(ll) carbonate are summarized in the following tables for ease of
reference and comparison.

Table 1: Physical and Chemical Properties of Lead(ll) Carbonate

Property Value Reference
Chemical Formula PbCOs [1]
Molar Mass 267.21 g/mol [1]
Appearance White crystalline powder [2]
Density 6.60 g/cm?3 [6]
Melting Point 315 °C (decomposes) [1]
Solubility in Water 0.00011 g/ 100 mL (20 °C) [1]
Solubility Product (Ksp) 1.46 x 1013 [6]
Crystal Structure Orthorhombic [7]
CAS Number 598-63-0 [8]
EC Number 209-944-4 [5]

Table 2: Thermodynamic Properties of Lead(ll) Carbonate at 298.15 K
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Property Value Reference

Standard Molar Enthalpy of

) -699.6 kJ/mol [8]
Formation (AfH®)
Standard Molar Gibbs Free
) -625.9 kJ/mol [8]
Energy of Formation (AfG°)
Standard Molar Entropy (S°) 131 J/(mol-K) [8]
Molar Heat Capacity at
87.4 J/(mol-K) [8]

Constant Pressure (Cp)

Table 3: Crystallographic Data for Lead(ll) Carbonate (Cerussite)

Parameter Value Reference
Crystal System Orthorhombic [7]
Space Group Pmcn [5]
, a=5179A b=8.492A c=
Lattice Constants [5]
6.141 A
Formula Units (2) 4 [5]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of
lead(ll) carbonate.

Synthesis of Lead(ll) Carbonate via Precipitation

This protocol describes the synthesis of lead(ll) carbonate by the reaction of a soluble lead salt
with a soluble carbonate salt.[2]

Materials:

o Lead(ll) nitrate (Pb(NOs)2)
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e Sodium carbonate (Na2COs)

e Deionized water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)
o Filter paper

e Drying oven

Procedure:

e Prepare Reactant Solutions:

o Prepare a 0.2 M solution of lead(ll) nitrate by dissolving the appropriate amount of
Pb(NOs)z in deionized water.

o Prepare a 0.2 M solution of sodium carbonate by dissolving the appropriate amount of
NazCOs in deionized water.

» Precipitation:

o Slowly add the sodium carbonate solution to the lead(ll) nitrate solution while stirring
continuously.

o Awhite precipitate of lead(ll) carbonate will form immediately.

« Isolation and Purification:
o Continue stirring for 10-15 minutes to ensure complete precipitation.
o Filter the precipitate using a Buchner funnel and filter paper.

o Wash the precipitate with several portions of deionized water to remove any soluble
impurities.
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o Dry the collected lead(ll) carbonate in an oven at a temperature below 100°C to avoid
decomposition.

Characterization by X-ray Diffraction (XRD)

This protocol outlines the procedure for analyzing the crystal structure of the synthesized
lead(ll) carbonate using powder X-ray diffraction.[9]

Instrumentation:

o Powder X-ray diffractometer with Cu Ka radiation (A = 1.54060 A)
e Sample holder

e Mortar and pestle

Procedure:

e Sample Preparation:

o Grind a small amount of the dried lead(ll) carbonate powder using a mortar and pestle to
ensure a fine, homogeneous powder.

o Mount the powdered sample onto the sample holder.
o Data Collection:
o Place the sample holder into the X-ray diffractometer.

o Set the instrument to scan over a 208 range appropriate for lead(ll) carbonate (e.g., 10-80
degrees).

o Collect the diffraction pattern.
e Data Analysis:

o Compare the obtained diffraction pattern with a standard reference pattern for cerussite
(JCPDS file No. 47-1734) to confirm the identity and purity of the synthesized product.[9]
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Visualizations

The following diagrams illustrate key aspects of the chemistry and experimental workflow of
lead(Il) carbonate.
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Caption: Chemical reactions of lead(ll) carbonate.
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Caption: Experimental workflow for synthesis and characterization of PbCOs.

Caption: Simplified representation of the lead(ll) carbonate crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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